N-(4-methylbenzyl)-2-(4-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)acetamide

• IUPAC Name: N-[(4-methylphenyl)methyl]-2-[4-(5-thiophen-3-yl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]acetamide
• InChI: InChI=1S/C21H24N4O2S/c1-15-2-4-16(5-3-15)12-22-19(26)13-25-9-6-17(7-10-25)20-23-24-21(27-20)18-8-11-28-14-18/h2-5,8,11,14,17H,6-7,9-10,12-13H2,1H3,(H,22,26)
• InChI Key: KFXIWOLHQRWWIQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CN2CCC(CC2)C3=NN=C(O3)C4=CSC=C4
• Molecular Formula: C21H24N4O2S
• Molecular Weight: 396.5 g/mol

Description

N-(4-methylbenzyl)-2-(4-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)acetamide is a useful research compound. Its molecular formula is C21H24N4O2S and its molecular weight is 396.51. The purity is usually 95%.
BenchChem offers high-quality N-(4-methylbenzyl)-2-(4-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-methylbenzyl)-2-(4-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial Activity

The compound and its derivatives have been studied for their potential antibacterial activity. Research indicates that these compounds exhibit moderate to significant antibacterial properties. For instance, a study synthesized various N-substituted derivatives showing activity against both Gram-negative and Gram-positive bacteria (Khalid et al., 2016). Another study focusing on acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores found them effective against bacterial strains like Salmonella typhi and Escherichia coli (Iqbal et al., 2017).

Antifungal and Antimicrobial Properties

These compounds are also being researched for their antifungal and general antimicrobial properties. A study synthesized 2-amino-1,3,4-oxadiazole derivatives, which demonstrated significant activity against Salmonella typhi (Salama, 2020). Additionally, another research synthesized N-substituted derivatives of ethyl nipecotate, which were evaluated for their antibacterial potential, showing effectiveness against gram-negative bacterial strains (Nafeesa et al., 2017).

Antitumor and Anticancer Activity

These compounds are also being explored for their potential in antitumor and anticancer therapies. A study synthesized novel compounds derived from 2-cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide, showing high antiproliferative activity against various cancer cell lines (Shams et al., 2010). Another study developed derivatives that exhibited moderate to excellent anticancer activity against several cancer cell lines, comparing favorably with the reference drug etoposide (Ravinaik et al., 2021).